Self-assembly of looped triple-stranded helicates†

Chemical Communications Pub Date: 2010-01-13 DOI: 10.1039/B921279E

Abstract

The reaction of the organogold metallaligand [(AuC[triple bond, length as m-dash]Cbpyl)2(μ-Ph2P(CH2)4PPh2)] (bpyl = 2,2′-bipyridin-5-yl) with Fe2+ or Zn2+ ions gave helicates where the three ligand strands adopt a unique looped geometry.

Graphical abstract: Self-assembly of looped triple-stranded helicates
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